2-[(5-fluoropyrimidin-2-yl)amino]-1-[5-(furan-2-yl)thiophen-2-yl]ethan-1-ol

• IUPAC Name: 2-[(5-fluoropyrimidin-2-yl)amino]-1-[5-(furan-2-yl)thiophen-2-yl]ethanol
• InChI: InChI=1S/C14H12FN3O2S/c15-9-6-16-14(17-7-9)18-8-10(19)12-3-4-13(21-12)11-2-1-5-20-11/h1-7,10,19H,8H2,(H,16,17,18)
• InChI Key: GPGHIWAXYSXTBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(S2)C(CNC3=NC=C(C=N3)F)O
• Molecular Formula: C14H12FN3O2S
• Molecular Weight: 305.33 g/mol
• CAS No.: 2640971-62-4

Description

The compound “2-[(5-fluoropyrimidin-2-yl)amino]-1-[5-(furan-2-yl)thiophen-2-yl]ethan-1-ol” is a complex organic molecule that contains several different functional groups, including a fluoropyrimidinyl group, a furanyl group, and a thiophenyl group. These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of several different functional groups. These groups would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

Again, while specific information on this compound is not available, similar compounds containing these functional groups are often involved in a variety of chemical reactions. For example, pyrimidines can participate in nucleophilic substitution reactions, while furans can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its functional groups. For example, the presence of a fluorine atom could increase the compound’s stability and lipophilicity.

Scientific Research Applications

2-[(5-fluoropyrimidin-2-yl)amino]-1-[5-(furan-2-yl)thiophen-2-yl]ethan-1-ol has been studied for its potential applications in scientific research fields, such as biochemistry, biotechnology, and pharmacology. In biochemistry, this compound has been studied as an inhibitor of enzymes, such as cytochrome P450 and cyclooxygenase. In biotechnology, this compound has been studied as an adjuvant, as a drug delivery vehicle, and as a therapeutic agent. In pharmacology, this compound has been studied as a photodynamic therapy (PDT) agent, as a potential anti-cancer agent, and as a potential anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 2-[(5-fluoropyrimidin-2-yl)amino]-1-[5-(furan-2-yl)thiophen-2-yl]ethan-1-ol is not yet fully understood. However, it is believed that this compound acts as an inhibitor of enzymes, such as cytochrome P450 and cyclooxygenase, by binding to the active sites of these enzymes and preventing them from catalyzing their respective reactions. This compound has also been shown to act as an adjuvant, as a drug delivery vehicle, and as a therapeutic agent by binding to the target molecules and modulating their activity.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In vitro studies have shown that this compound has the potential to inhibit the activity of cytochrome P450 and cyclooxygenase enzymes, as well as to modulate the activity of other enzymes. In vivo studies have shown that this compound has the potential to act as an anti-cancer agent, as an anti-inflammatory agent, and as a photodynamic therapy (PDT) agent.

Advantages and Limitations for Lab Experiments

2-[(5-fluoropyrimidin-2-yl)amino]-1-[5-(furan-2-yl)thiophen-2-yl]ethan-1-ol has several advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is its low cost and ease of synthesis in a laboratory setting. Additionally, this compound has been shown to be a relatively stable compound and is not easily degraded. However, this compound also has several limitations, such as its low solubility in water, its low bioavailability, and its limited ability to penetrate cell membranes.

Future Directions

There are a number of potential future directions for the study of 2-[(5-fluoropyrimidin-2-yl)amino]-1-[5-(furan-2-yl)thiophen-2-yl]ethan-1-ol. These include further studies of its potential applications in biochemistry, biotechnology, and pharmacology, as well as studies of its potential to act as an inhibitor of enzymes, as an adjuvant, as a drug delivery vehicle, as a therapeutic agent, and as a photodynamic therapy (PDT) agent. Additionally, further studies could be conducted to investigate the mechanism of action of this compound, its biochemical and physiological effects, and its potential advantages and limitations for laboratory experiments.

Synthesis Methods

2-[(5-fluoropyrimidin-2-yl)amino]-1-[5-(furan-2-yl)thiophen-2-yl]ethan-1-ol can be synthesized in a laboratory setting using a variety of methods. One method involves the use of a palladium-catalyzed reaction between 5-fluoropyrimidine and 5-(furan-2-yl)thiophene, followed by an oxidation reaction with hydrogen peroxide. Other methods for the synthesis of this compound involve the use of a microwave-assisted reaction, a palladium-catalyzed reaction with a nitrile, and a palladium-catalyzed reaction with an alkyne.